Cas no 2055849-13-1 ((2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride)

• Product Name: (2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride
• CAS No: 2055849-13-1
• MF: C₃H₈ClF₂NO
• MW: 147.551527023315
• MDL: MFCD30531161
• CID: 5686615
• PubChem ID: 127264166
• Update Time: 2025-06-10

(2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-AMINO-3,3-DIFLUOROPROPAN-1-OL HCL
• (R)-2-Amino-3,3-difluoropropan-1-olhydrochloride
• 2055849-13-1
• (R)-2-Amino-3,3-difluoropropan-1-ol hydrochloride
• EN300-22175550
• CS-0379041
• (2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride
• 1-Propanol, 2-amino-3,3-difluoro-, hydrochloride (1:1), (2R)-

• MDL： MFCD30531161
• Inchi： 1S/C3H7F2NO.ClH/c4-3(5)2(6)1-7;/h2-3,7H,1,6H2;1H/t2-;/m1./s1
• InChI Key： HQSKPMOOHUYKAI-HSHFZTNMSA-N
• SMILES： Cl.FC([C@@H](CO)N)F

Computed Properties

• Exact Mass: 147.0262479g/mol
• Monoisotopic Mass: 147.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 50.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride

Introduction to (2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride (CAS No. 2055849-13-1)

(2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride (CAS No. 2055849-13-1) is a chiral amino alcohol derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by the presence of a fluorinated carbon chain and an amino group, which endow it with distinct physicochemical properties and biological activities.

The chiral nature of this compound is particularly noteworthy, as it can significantly influence its pharmacological behavior and interactions with biological systems. The presence of the hydrochloride salt form further enhances its solubility and stability, making it a valuable candidate for drug development and other chemical applications.

Recent studies have highlighted the potential of (2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The unique combination of the amino group and fluorinated carbon chain appears to modulate key inflammatory pathways, leading to reduced inflammation and tissue damage.

In addition to its anti-inflammatory effects, (2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride has also been investigated for its potential as a neuroprotective agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to enhance cellular antioxidant defenses and inhibit pro-apoptotic signaling pathways.

The pharmacokinetic properties of (2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with minimal accumulation in tissues, which suggests a low risk of toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, (2R)-2-amino-3,3-difluoropropan-1-ol hydrochloride (CAS No. 2055849-13-1) represents a promising candidate for various therapeutic applications due to its unique chemical structure and favorable biological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of focus for both academic researchers and pharmaceutical companies.